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Compound of Interest

Compound Name: Trimethyl(4-vinylphenyl)silane

Cat. No.: B089869

This document provides a comprehensive operational and disposal plan for Trimethyl(4-
vinylphenyl)silane (CAS RN: 1009-43-4), tailored for research scientists and drug
development professionals. The overriding principle of laboratory waste management is that no
chemical work should begin without a clear plan for the disposal of all potential waste products.
[1] Adherence to these procedures is critical for ensuring personnel safety and environmental
compliance.

Immediate Safety & Handling

Before handling Trimethyl(4-vinylphenyl)silane, it is imperative to consult the Safety Data
Sheet (SDS) and understand the associated hazards. This compound is a combustible liquid
and may undergo polymerization.[2]

Personal Protective Equipment (PPE):
o Hand Protection: Wear protective gloves made of a compatible material.

o Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may be
required for larger quantities or splash-prone operations.

» Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk
of exposure, chemical-resistant aprons or suits should be worn.
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» Respiratory Protection: All handling of this chemical should occur in a well-ventilated area,
preferably within a chemical fume hood to minimize vapor inhalation. If engineering controls
are insufficient, a vapor respirator may be necessary.

Handling & Storage:

» Store in a cool, well-ventilated place, away from heat, sparks, open flames, and other ignition
sources.[2][3] Recommended storage is refrigerated (2-8°C) under an inert gas like argon.[4]

» Use only non-sparking tools and explosion-proof equipment.[5]
o Keep containers tightly closed to prevent exposure to moisture and air.[6]

e Ground/bond containers and receiving equipment to prevent static discharge.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for Trimethyl(4-
vinylphenyl)silane.

Property Value Reference(s)
CAS Number 1009-43-4 [2][4]
Molecular Formula C11H16Si [4]

Colorless to light yellow clear

Appearance quid [21[3][4]
Boiling Point 226 °C [4]
Flash Point 76 °C (168.8 °F) [21[4]
Density 0.86 - 0.89 g/mL [2][4]

Step-by-Step Disposal Protocol

Unused or waste Trimethyl(4-vinylphenyl)silane must be treated as hazardous chemical
waste.[7][8] Direct disposal into sinks, drains, or regular trash is strictly prohibited.[5] The final
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disposal method will be determined by your institution's Environmental Health and Safety
(EHS) department, likely through high-temperature incineration.[5]

Protocol for Waste Collection and On-Site Management:

e Hazardous Waste Determination: Due to its combustible nature, Trimethyl(4-
vinylphenyl)silane should be managed as a hazardous waste.[2] While its flash point of
76°C is above the 60°C (140°F) threshold for an "ignitable" characteristic waste (D001) in
some jurisdictions, institutional and local regulations often require combustible liquids to be
disposed of as hazardous waste.[7][9]

e Select Appropriate Waste Container:

o Obtain a designated hazardous waste container that is compatible with organic solvents.
The original container is often a suitable choice if it is in good condition.[10]

o The container must have a secure, tight-fitting lid.[10]
o Segregate Waste Streams:

o Collect Trimethyl(4-vinylphenyl)silane waste in a container designated for non-
halogenated organic solvents.

o Crucially, do not mix this waste with incompatible materials such as acids, bases, or
oxidizing agents.[10]

e Labeling:

o Affix a "Hazardous Waste" label to the container immediately upon starting accumulation.

[8]

o Clearly list all contents by their full chemical names (e.g., "Waste Trimethyl(4-
vinylphenyl)silane"). Do not use abbreviations or chemical formulas.[8]

o Note the date when the first drop of waste was added to the container.

e Accumulation and Storage:
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o Perform all waste transfers inside a chemical fume hood, wearing appropriate PPE.
o Keep the waste container securely closed at all times, except when adding waste.[10]

o Store the container in a designated Satellite Accumulation Area (SAA), which must be at
or near the point of waste generation.[10] The SAA should be inspected weekly for any
signs of leakage.[10]

o Arrange for Disposal:

o Once the container is full or you have finished the project generating the waste, contact
your institution's EHS office (or equivalent department) to schedule a hazardous waste
pickup.[7]

o Follow all institutional procedures for waste collection requests.

Spill & Emergency Procedures

o Small Spills: In a fume hood, absorb the spill with an inert, non-combustible material such as
dry sand or vermiculite. Scoop the absorbed material and any contaminated debris into a
sealed, labeled container for hazardous waste disposal.[11]

o Large Spills: Evacuate the area immediately. Alert colleagues and contact your institution's
emergency response team and EHS department. Remove all ignition sources.[5]

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[5]

o Inhalation: Move the person to fresh air.[5]

o In all cases of significant exposure, seek immediate medical attention.[5]

Empty Container Disposal
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A container that held Trimethyl(4-vinylphenyl)silane is considered "empty" when all contents
have been removed by normal laboratory practices (e.g., pouring, scraping) and no more than
3% by weight of the original contents remains.[1]

o Empty the container as thoroughly as possible into the designated hazardous waste
container.

o Deface or remove all original labels to prevent misidentification.

o Dispose of the container in the regular laboratory trash, unless your institution's policy
requires rinsing. If rinsing is required, the rinsate must be collected and disposed of as
hazardous waste.[1]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Trimethyl(4-vinylphenyl)silane.
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Disposal Workflow for Trimethyl(4-vinylphenyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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